Cas no 52687-47-5 (Phenol, 4-[1-(4-bromophenyl)-1-methylethyl]-)
52687-47-5 structure
Product Name:Phenol, 4-[1-(4-bromophenyl)-1-methylethyl]-
CAS No:52687-47-5
MF:C15H15BrO
MW:291.183003664017
CID:1578209
PubChem ID:15890178
Update Time:2025-04-21
Phenol, 4-[1-(4-bromophenyl)-1-methylethyl]- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 4-[1-(4-bromophenyl)-1-methylethyl]-
- 4-[2-(4-bromophenyl)propan-2-yl]phenol
- 52687-47-5
- 4-[2-(4-Bromophenyl)-2-propyl]phenol
- MFCD32202788
- SCHEMBL3163611
- 4-(2-(4-Bromophenyl)propan-2-yl)phenol
- SY262563
- DTXSID00579160
-
- Inchi: 1S/C15H15BrO/c1-15(2,11-3-7-13(16)8-4-11)12-5-9-14(17)10-6-12/h3-10,17H,1-2H3
- InChI Key: MRXVEVNVYRHJLJ-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C(C)(C)C1C=CC(=CC=1)O
Computed Properties
- Exact Mass: 290.03065
- Monoisotopic Mass: 290.03063g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
Phenol, 4-[1-(4-bromophenyl)-1-methylethyl]- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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